Cas no 2877631-54-2 (N-1-(6-chloroquinolin-2-yl)piperidin-4-ylmethanesulfonamide)

• Product Name: N-1-(6-chloroquinolin-2-yl)piperidin-4-ylmethanesulfonamide
• CAS No: 2877631-54-2
• MF: C₁₅H₁₈ClN₃O₂S
• MW: 339.840321063995
• CID: 5329003
• Update Time: 2025-05-21

N-1-(6-chloroquinolin-2-yl)piperidin-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(6-Chloro-2-quinolinyl)-4-piperidinyl]methanesulfonamide
• N-1-(6-chloroquinolin-2-yl)piperidin-4-ylmethanesulfonamide

• Inchi： 1S/C15H18ClN3O2S/c1-22(20,21)18-13-6-8-19(9-7-13)15-5-2-11-10-12(16)3-4-14(11)17-15/h2-5,10,13,18H,6-9H2,1H3
• InChI Key： OXDLVLGAEKKDBG-UHFFFAOYSA-N
• SMILES： CS(NC1CCN(C2C=CC3C(N=2)=CC=C(Cl)C=3)CC1)(=O)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.1±60.0 °C(Predicted)
• pka: 10.37±0.20(Predicted)

Additional information on N-1-(6-chloroquinolin-2-yl)piperidin-4-ylmethanesulfonamide

N-1-(6-Chloroquinolin-2-yl)piperidin-4-ylmethanesulfonamide: A Comprehensive Overview

The compound CAS No. 2877631-54-2, known as N-1-(6-chloroquinolin-2-yl)piperidin-4-ylmethanesulfonamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structural features, which include a quinoline ring substituted with a chlorine atom at the 6-position, a piperidine ring, and a methanesulfonamide group. These structural elements contribute to its pharmacological properties and make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The presence of the chlorine substituent at the 6-position of the quinoline ring in this compound suggests potential for enhanced bioavailability and selectivity. Piperidine rings are also well-known for their role in improving drug-like properties such as solubility and permeability, making this compound a promising candidate for further exploration in therapeutic applications.

The methanesulfonamide group attached to the piperidine ring adds another layer of functionality to this molecule. Sulfonamides are widely used in drug design due to their stability and ability to form hydrogen bonds, which can enhance binding affinity to target proteins. This feature, combined with the quinoline and piperidine moieties, positions this compound as a valuable tool in the development of novel pharmaceutical agents.

From a synthetic perspective, the construction of such complex molecules requires precise control over reaction conditions and intermediates. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to assemble the key components of this compound. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties during synthesis.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects against certain enzyme targets, making it a candidate for further preclinical studies. Its ability to interact with specific protein domains suggests potential applications in treating diseases such as cancer or inflammatory disorders.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the quinoline moiety plays a critical role in stabilizing interactions through π–π stacking and hydrogen bonding, while the piperidine ring contributes to overall flexibility and binding affinity.

Looking ahead, ongoing research aims to optimize this compound's pharmacokinetic profile by modifying its substituents while retaining its biological activity. Such modifications could lead to improved efficacy and reduced toxicity, bringing it closer to clinical trials.

In conclusion, N-1-(6-chloroquinolin-2-yl)piperidin-4-ylmethanesulfonamide represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure, combined with promising biological activity, underscores its potential as a lead compound for developing innovative therapeutic agents. As research continues to unravel its full capabilities, this compound stands at the forefront of scientific innovation in the chemical sciences.